Cas no 1805502-26-4 (4-Chloro-3-fluoro-2-(fluoromethyl)toluene)

• Product Name: 4-Chloro-3-fluoro-2-(fluoromethyl)toluene
• CAS No: 1805502-26-4
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5003467
• Update Time: 2025-06-14

4-Chloro-3-fluoro-2-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-2-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-2-3-7(9)8(11)6(5)4-10/h2-3H,4H2,1H3
• InChI Key： SCDADRNXNZEYTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(CF)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 4-Chloro-3-fluoro-2-(fluoromethyl)toluene

Recent Advances in the Application of 4-Chloro-3-fluoro-2-(fluoromethyl)toluene (CAS: 1805502-26-4) in Chemical and Pharmaceutical Research

The compound 4-Chloro-3-fluoro-2-(fluoromethyl)toluene (CAS: 1805502-26-4) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-Chloro-3-fluoro-2-(fluoromethyl)toluene as a key intermediate in the synthesis of novel fluorinated compounds. Fluorinated molecules are of particular interest in medicinal chemistry due to their ability to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various disease pathways, including cancer and infectious diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-Chloro-3-fluoro-2-(fluoromethyl)toluene in the synthesis of a new class of kinase inhibitors. The study reported that the introduction of the fluoromethyl group significantly improved the inhibitors' selectivity and potency against specific kinase targets, suggesting its potential as a valuable building block in drug design. The research team employed advanced computational modeling techniques to optimize the compound's interactions with the target proteins, further validating its utility in rational drug design.

In addition to its applications in drug discovery, 4-Chloro-3-fluoro-2-(fluoromethyl)toluene has also been investigated for its potential use in agrochemicals. A recent study published in the Journal of Agricultural and Food Chemistry (2024) explored the compound's efficacy as a precursor for novel herbicides. The findings indicated that derivatives of this compound exhibited strong herbicidal activity with minimal environmental impact, making it a promising candidate for sustainable agricultural practices.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Chloro-3-fluoro-2-(fluoromethyl)toluene. Researchers are actively exploring innovative synthetic routes to improve yield and reduce production costs. Recent advancements in continuous flow chemistry have shown potential in addressing these challenges, offering a more efficient and scalable approach to the compound's synthesis.

In conclusion, 4-Chloro-3-fluoro-2-(fluoromethyl)toluene (CAS: 1805502-26-4) represents a versatile and valuable compound in the fields of chemical and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation in drug discovery and agrochemical applications. Future research should focus on optimizing synthetic methodologies and expanding its therapeutic potential through targeted modifications.